Cas no 1252900-75-6 (N-tert-butyl-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide)

• Product Name: N-tert-butyl-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• CAS No: 1252900-75-6
• MF: C₁₈H₂₃N₃O₂
• MW: 313.394124269485
• CID: 5344467
• Update Time: 2025-05-27

N-tert-butyl-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide
• STL030911
• N-tert-butyl-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• N-(tert-butyl)-2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide
• N-tert-butyl-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide

• Inchi： 1S/C18H23N3O2/c1-12-6-7-14(10-13(12)2)15-8-9-17(23)21(20-15)11-16(22)19-18(3,4)5/h6-10H,11H2,1-5H3,(H,19,22)
• InChI Key： SESJRXBKHOETNA-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C2=CC=C(C)C(C)=C2)=N1)=O)NC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 531
• XLogP3: 2.5
• Topological Polar Surface Area: 61.8

Additional information on N-tert-butyl-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide

Research Brief on N-tert-butyl-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide (CAS: 1252900-75-6)

N-tert-butyl-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide (CAS: 1252900-75-6) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridazinone core and tert-butyl acetamide side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of significant interest for drug discovery and development.

The compound's structural features suggest its potential as a modulator of specific biological pathways. The presence of the 3,4-dimethylphenyl group and the pyridazinone moiety indicates possible interactions with enzymes or receptors involved in inflammatory or metabolic processes. Recent in vitro studies have demonstrated its efficacy in inhibiting key enzymes such as phosphodiesterases (PDEs), which are implicated in a range of diseases including cardiovascular disorders and neurodegenerative conditions. These findings highlight the compound's versatility and its potential as a lead molecule for further optimization.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of N-tert-butyl-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide. The study reported a high-yield synthetic route for the compound, involving a multi-step process that ensured purity and scalability. Pharmacological screening revealed that the compound exhibited significant activity against PDE4, an enzyme target for inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD). The compound's selectivity and potency were further validated through molecular docking studies, which provided insights into its binding interactions with the PDE4 active site.

Another area of interest is the compound's potential application in oncology. Preliminary data from cell-based assays indicate that N-tert-butyl-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide may exhibit antiproliferative effects against certain cancer cell lines. Researchers hypothesize that these effects could be mediated through the inhibition of kinases or other signaling molecules involved in cell cycle regulation. Ongoing studies aim to elucidate the precise mechanism and evaluate the compound's efficacy in animal models of cancer.

Despite these promising findings, challenges remain in the development of N-tert-butyl-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Additionally, comprehensive toxicology assessments will be essential to ensure the compound's safety profile before advancing to clinical trials.

In conclusion, N-tert-butyl-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide (CAS: 1252900-75-6) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research efforts will be crucial to fully unlock its therapeutic potential and translate these findings into clinical benefits. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.